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Compound of Interest

Compound Name: 1,1-Diethoxyhexane

Cat. No.: B1583345

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
1,1-diethoxyhexane (CAS No. 3658-93-3), a key fragrance and flavoring agent. The
information presented herein is intended to support research, development, and quality control
activities. All quantitative data is summarized for clarity, and detailed experimental protocols for
the determination of these properties are provided.

Core Physical Properties of 1,1-Diethoxyhexane

1,1-Diethoxyhexane is a colorless liquid with a characteristic fruity, green, and ethereal odor.
[1] It is also known by several synonyms, including hexanal diethyl acetal and aldehyde C-6
diethyl acetal.[1][2] The key physical properties of 1,1-diethoxyhexane are summarized in the
table below.
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Property Value Unit Conditions
Molecular Weight 174.28 g/mol

Boiling Point 184 - 189 °C at 760 mmHg
Density 0.828 - 0.843 g/cm3 at 20°C
Refractive Index 1.415 - 1.420 at 20°C

Vapor Pressure 0.7191 hPa at 20°C
1.0462 hPa at 25°C

Solubility Insoluble in Water

Soluble in Ethanol

Flash Point 39.44 °C

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is critical for the proper handling, application, and
quality control of 1,1-diethoxyhexane. The following are detailed methodologies for key
experimental procedures.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point of small quantities
of liquid is the capillary tube method.

Apparatus:
e Thiele tube or similar heating apparatus (e.g., oil bath)
o Thermometer (calibrated)

e Small test tube

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1583345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Capillary tube (sealed at one end)
e Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 1,1-diethoxyhexane is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the
sample are at the same level.

e The entire assembly is then placed in a Thiele tube or oil bath.
e The apparatus is heated slowly and uniformly.
o As the temperature rises, air trapped in the capillary tube will slowly be expelled.

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[3]

Density Determination (Pycnometer Method)

Density is the mass of a substance per unit volume. For liquids like 1,1-diethoxyhexane, a
pycnometer provides a precise method for density determination.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Constant temperature bath

Procedure:
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e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance.

o The pycnometer is then filled with distilled water of a known density at a specific temperature
and weighed again. This allows for the precise calculation of the pycnometer's volume.

e The pycnometer is emptied, dried, and then filled with 1,1-diethoxyhexane.
e The filled pycnometer is brought to the desired temperature in a constant temperature bath.
e The mass of the pycnometer filled with 1,1-diethoxyhexane is then measured.

o The density of 1,1-diethoxyhexane is calculated by dividing the mass of the liquid by the
volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and is useful for identification and
purity assessment.

Apparatus:

e Abbe refractometer

o Constant temperature water circulator

e Light source (typically a sodium D line, 589 nm)
e Dropper

Procedure:

o The Abbe refractometer is calibrated using a standard of known refractive index (e.g.,
distilled water).

o The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry.
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o Afew drops of 1,1-diethoxyhexane are placed on the surface of the measuring prism using
a dropper.

e The prisms are closed and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus.

e The crosshairs are aligned with the boundary line.

e The refractive index is read directly from the instrument's scale. The temperature should be
maintained at 20°C using the constant temperature circulator and recorded with the reading.

[4115]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

e Test tubes

e Graduated cylinder or pipette
o Vortex mixer or stirring rod

Procedure:

A known volume (e.g., 1 mL) of 1,1-diethoxyhexane is placed in a test tube.

A known volume (e.g., 3 mL) of the solvent (e.g., water, ethanol) is added to the test tube.

The mixture is agitated vigorously using a vortex mixer or by stirring.

The mixture is allowed to stand and observed for the formation of a single homogeneous
phase (soluble) or the presence of distinct layers or cloudiness (insoluble).[1][6]

Logical Workflow for Physical Property Analysis
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The determination of the physical properties of 1,1-diethoxyhexane follows a logical
progression of tests, each providing crucial data for the comprehensive characterization of the
substance.
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Caption: Workflow for the physical characterization of 1,1-diethoxyhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583345#what-are-the-physical-properties-of-1-1-
diethoxyhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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